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Compound of Interest

Compound Name: Dipropylzinc

Cat. No.: B8673928

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dipropylzinc (C6H14Zn) is an organozinc compound that, like other dialkylzinc reagents, is a
valuable tool in organic synthesis. Its utility in carbon-carbon bond formation, particularly in the
creation of complex organic molecules, makes it a substance of interest to researchers in
academia and industry, including those in the field of drug development. A thorough
understanding of its physical properties is paramount for its safe handling, effective use in
reactions, and for the purification of its products. This guide provides a comprehensive
overview of the core physical characteristics of dipropylzinc, detailed experimental protocols
for their determination, and a visualization of its synthesis pathway.

Core Physical Properties

The physical properties of dipropylzinc are summarized in the table below. It is important to
note that as an air- and moisture-sensitive compound, the experimental determination of these
properties requires specialized techniques.
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Property Value Source(s)
Molecular Weight 151.6 g/mol [1]
Appearance Colorless liquid [2]

Density 1.080 g/mL at 25 °C [3]

Melting Point -25°C [2]

25°C [3]

Boiling Point 146 °C [4]

148 °C [3]

. Soluble in nonpolar organic
Solubility [5]
solvents such as cyclohexane.

Pyrophoric (ignites
Reactivity spontaneously in air) and [2][3]

reacts violently with water.

Note on Discrepancies: The reported melting and boiling points for dipropylzinc show some
variation in the literature. This can be attributed to differences in experimental conditions,
sample purity, and the method of measurement. For instance, the melting point is cited as both
-25 °C and 25 °C.[2][3] Similarly, the boiling point is reported as 146 °C and 148 °C.[3][4]
Researchers should be aware of these discrepancies and consider the source of the data when
designing experiments.

Experimental Protocols

The air- and moisture-sensitive nature of dipropylzinc necessitates the use of specialized
techniques, such as Schlenk lines or glove boxes, for all manipulations.[6][7]

Determination of Boiling Point

The boiling point of dipropylzinc can be determined using a micro-boiling point method under
an inert atmosphere.

Materials:
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Schlenk flask containing dipropylzinc
Small test tube

Capillary tube, sealed at one end
Thermometer

Heating mantle or oil bath

Inert gas source (e.g., argon or nitrogen)

Schlenk line apparatus

Procedure:

Under a positive pressure of inert gas, a small amount (approximately 0.5 mL) of
dipropylzinc is transferred from the Schlenk flask to the small test tube using a gas-tight
syringe.

A capillary tube, with the open end facing down, is placed inside the test tube.
The test tube is attached to a thermometer and positioned in a heating mantle or oil bath.
The apparatus is connected to the Schlenk line to maintain an inert atmosphere.

The sample is heated slowly. The temperature at which a steady stream of bubbles emerges
from the capillary tube is noted.

The heating is then discontinued, and the sample is allowed to cool slowly.

The boiling point is the temperature at which the liquid is drawn back into the capillary tube.

[8]

Determination of Density

The density of dipropylzinc can be determined by measuring the mass of a known volume of

the liquid under an inert atmosphere.
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Materials:

Schlenk flask containing dipropylzinc

Gas-tight syringe of known volume (e.g., 1 mL)

Analytical balance

Inert atmosphere glove box or Schlenk line

Procedure:

Inside a glove box or under a constant flow of inert gas on a Schlenk line, the empty and
clean gas-tight syringe is weighed on an analytical balance.

o Aprecise volume of dipropylzinc is carefully drawn into the syringe.
o The filled syringe is then re-weighed.

e The density is calculated by dividing the mass of the dipropylzinc (mass of filled syringe
minus mass of empty syringe) by its volume.

Determination of Solubility

A gualitative assessment of solubility in various organic solvents can be performed under an
inert atmosphere.

Materials:
o Small, dry test tubes or vials
o Dipropylzinc

o A selection of dry, deoxygenated organic solvents (e.g., hexane, toluene, diethyl ether,
tetrahydrofuran)

 Inert atmosphere glove box or Schlenk line

Procedure:

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/product/b8673928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8673928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

« Inside a glove box or on a Schlenk line, a small amount of dipropylzinc (e.g., a few drops) is
added to a test tube.

e Asmall volume (e.g., 1 mL) of the chosen solvent is added to the test tube.

e The mixture is gently agitated to observe if the dipropylzinc dissolves completely. The
formation of a homogeneous, clear solution indicates solubility. The process is repeated for
each solvent. Due to the linear coordination of the zinc atom and the resulting zero dipole
moment in symmetric diorganozinc compounds, they exhibit good solubility in nonpolar
solvents.[5]

Synthesis of Dipropylzinc

Dipropylzinc is typically synthesized via the reaction of a propyl halide with zinc metal. A
common method involves the use of a zinc-copper couple to activate the zinc.[2]

Propyl Halide Reaction with Zn(Cu) Disproportionation . .
(e.g., Propyl lodide) v Dipropylzinc

Propylzinc Halide

(Intermediate) \/
. 4 Zinc Halide
Zinc-Copper Couple (Byproduct)

Click to download full resolution via product page

Caption: A simplified workflow for the synthesis of dipropylzinc.

Applications in Drug Development

While dipropylzinc itself is not used as a therapeutic agent due to its high reactivity, it serves
as a crucial reagent in the synthesis of complex organic molecules that may have
pharmaceutical applications.[9][10] Its role in forming carbon-carbon bonds with high precision
is leveraged in the construction of novel drug candidates. The Negishi coupling, a palladium-
catalyzed cross-coupling reaction involving an organozinc compound, is a powerful tool in this
regard.[11]
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Safety and Handling

Dipropylzinc is a pyrophoric material that ignites spontaneously on contact with air and reacts
violently with water.[3] It must be handled under a dry, inert atmosphere (e.g., argon or
nitrogen) using specialized equipment such as a Schlenk line or a glove box.[6] All glassware
must be rigorously dried before use. Personal protective equipment, including fire-retardant lab
coats, safety glasses, and appropriate gloves, is mandatory. In case of fire, a Class D fire
extinguisher (for combustible metals) should be used. Water must never be used to extinguish
a dipropylzinc fire.

Conclusion

Dipropylzinc is a valuable but hazardous organometallic reagent. A comprehensive
understanding of its physical properties, coupled with strict adherence to safe handling
protocols, is essential for its effective and safe utilization in research and development,
particularly in the synthesis of potential drug candidates. The data and experimental guidelines
provided in this document are intended to support researchers in their work with this important
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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